![molecular formula C20H17N3O2 B267296 N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide](/img/structure/B267296.png)
N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide
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Overview
Description
N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide, also known as NIC, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of several enzymes, including poly(ADP-ribose) polymerase (PARP) and tankyrase.
Mechanism of Action
N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide inhibits PARP and tankyrase by binding to their catalytic domains. This binding prevents the enzymes from carrying out their normal functions, leading to a decrease in DNA repair and Wnt signaling, respectively.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting PARP, which is involved in DNA repair. It has also been shown to inhibit Wnt signaling, which is involved in cell proliferation and differentiation. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has high potency. It also has good selectivity for PARP and tankyrase, making it a useful tool for studying their function. However, this compound also has some limitations. It can be toxic to cells at high concentrations, which can limit its use in some experiments. Additionally, it has poor solubility in aqueous solutions, which can make it difficult to use in some assays.
Future Directions
There are several future directions for the use of N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide in scientific research. One area of interest is in the development of new cancer therapies. PARP inhibitors, including this compound, have been shown to be effective in treating cancers with defects in DNA repair, such as BRCA-mutated cancers. Another area of interest is in the development of new therapies for inflammatory diseases. This compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound can be used to study the function of other enzymes that are involved in DNA repair and Wnt signaling, which could lead to the development of new therapies for a variety of diseases.
Synthesis Methods
N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide can be synthesized by reacting isonicotinic acid with 4-aminobenzophenone in the presence of acetic anhydride and sulfuric acid. The resulting product is then reacted with N-methyl aniline and acetic anhydride to obtain this compound.
Scientific Research Applications
N-{4-[(methylanilino)carbonyl]phenyl}isonicotinamide has been widely used in scientific research as a tool to study the function of PARP and tankyrase. PARP is an enzyme that plays a critical role in DNA repair and is overexpressed in many cancers. Tankyrase is an enzyme that regulates the Wnt signaling pathway, which is involved in cell proliferation and differentiation. By inhibiting these enzymes, this compound can be used to study their function in different cellular processes and diseases.
properties
Molecular Formula |
C20H17N3O2 |
---|---|
Molecular Weight |
331.4 g/mol |
IUPAC Name |
N-[4-[methyl(phenyl)carbamoyl]phenyl]pyridine-4-carboxamide |
InChI |
InChI=1S/C20H17N3O2/c1-23(18-5-3-2-4-6-18)20(25)16-7-9-17(10-8-16)22-19(24)15-11-13-21-14-12-15/h2-14H,1H3,(H,22,24) |
InChI Key |
SWJKEJFGRNATJK-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3 |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3 |
Origin of Product |
United States |
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